Cas no 132662-50-1 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(methylamino)-5-(1-methylethyl)-(9CI))

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(methylamino)-5-(1-methylethyl)-(9CI)
• CAS No: 132662-50-1
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 899158
• PubChem ID: 14801429
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(methylamino)-5-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(methylamino)-5-(1-methylethyl)-(9CI)

• Inchi： 1S/C6H12N4O/c1-4(2)5-8-9-6(11)10(5)7-3/h4,7H,1-3H3,(H,9,11)
• InChI Key： SLTURTBHELKEGY-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C(C)C)N1NC

Computed Properties

• Exact Mass: 156.10126
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles